1-[(1-chloro-2-naphthyl)oxy]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol

• IUPAC Name: 1-(1-chloronaphthalen-2-yl)oxy-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C23H24ClFN2O2/c24-23-21-4-2-1-3-17(21)5-10-22(23)29-16-20(28)15-26-11-13-27(14-12-26)19-8-6-18(25)7-9-19/h1-10,20,28H,11-16H2
• InChI Key: RBFYMGSTKUNESX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=C(C3=CC=CC=C3C=C2)Cl)O)C4=CC=C(C=C4)F
• Molecular Formula: C23H24ClFN2O2
• Molecular Weight: 414.9 g/mol

Description

1-[(1-chloro-2-naphthyl)oxy]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol is a chemical compound that has been studied extensively for its potential use as a therapeutic agent. This compound is commonly referred to as "WAY-100635" and belongs to the class of compounds known as selective serotonin receptor antagonists. In

Mechanism of Action

The mechanism of action of WAY-100635 involves its interaction with the 5-HT1A receptor subtype. This receptor subtype is located in various regions of the brain, including the hippocampus, amygdala, and prefrontal cortex. Activation of this receptor subtype has been shown to modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. By acting as a selective antagonist of this receptor subtype, WAY-100635 can modulate the activity of these neurotransmitters, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of WAY-100635 have been extensively studied in various animal models and human studies. Studies have shown that the compound can modulate the activity of various neurotransmitters, leading to potential therapeutic effects in various neurological and psychiatric disorders. Additionally, the compound has been shown to have minimal side effects and toxicity, making it a promising therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using WAY-100635 in lab experiments include its well-established synthesis method, extensive scientific research application, and potential therapeutic effects. However, there are also limitations to using this compound in lab experiments. For example, the compound is relatively expensive and may not be readily available in some research settings. Additionally, the compound may have limited efficacy in certain neurological and psychiatric disorders, which may limit its potential therapeutic use.

Future Directions

There are several future directions for the study of WAY-100635. One potential direction is the development of novel therapeutic agents based on the structure of WAY-100635. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential therapeutic effects in various neurological and psychiatric disorders. Finally, studies are needed to explore the potential use of this compound in combination with other therapeutic agents to enhance its efficacy.

Scientific Research Applications

WAY-100635 has been extensively studied for its potential use as a therapeutic agent in various neurological and psychiatric disorders. The compound acts as a selective serotonin receptor antagonist, specifically targeting the 5-HT1A receptor subtype. This receptor subtype is involved in the regulation of mood, anxiety, and stress response. Studies have shown that WAY-100635 can modulate the activity of this receptor subtype, leading to potential therapeutic effects.